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Compound of Interest

Compound Name: Phenyl propionate

Cat. No.: B036179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenyl propionate is an aromatic ester that possesses a unique and versatile olfactory profile,

making it a valuable ingredient in the fragrance industry. Its characteristic sweet, floral, and

fruity notes with honey and balsamic undertones allow for its use in a wide array of fragrance

compositions, from fine perfumes to personal care and household products. This document

provides detailed application notes and protocols for the effective use of phenyl propionate in

fragrance formulation research. It covers its physicochemical properties, olfactory

characteristics, stability, analytical quantification, sensory evaluation, and a laboratory-scale

synthesis protocol.

Physicochemical Properties
A thorough understanding of the physicochemical properties of phenyl propionate is essential

for its effective incorporation into fragrance formulations. These properties influence its

solubility, volatility, and stability in various product bases.
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Property Value Reference

Chemical Name Phenyl propanoate [1]

Synonyms
Propanoic acid, phenyl ester;

Phenyl propionate
[1]

CAS Number 637-27-4 [1]

Molecular Formula C₉H₁₀O₂ [1]

Molecular Weight 150.17 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 211 °C at 760 mmHg

Melting Point 20 °C

Vapor Pressure
0.2242 hPa @ 20°C; 0.3345

hPa @ 25°C
[1]

Solubility

Soluble in ethanol (966.17

g/L), methanol (1228.57 g/L),

isopropanol (731.26 g/L).

Slightly soluble in water.

[1]

LogP (o/w) 2.0 [1]

Olfactory Profile and Applications
Phenyl propionate is characterized by a complex and multifaceted aroma profile. Its primary

notes are floral, with significant honey, phenolic, animalic, and fruity facets.[1] This complexity

makes it a versatile ingredient in the perfumer's palette.

Olfactory Descriptors:

Primary: Floral[1]

Secondary: Honey, Phenolic, Animalic, Fruity[1]

Applications in Fragrance Formulation:
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Fine Fragrances: Used to impart warmth, sweetness, and a floral-fruity character. It can act

as a modifier, adding complexity and depth to floral bouquets, particularly in rose and

hyacinth accords.

Personal Care Products: Incorporated into lotions, creams, soaps, and shampoos to provide

a pleasant and lasting scent.[3] Its stability in various bases is a key consideration for these

applications.

Household Products: Utilized in air fresheners, detergents, and fabric softeners to create

inviting and clean aromas.

While some sources may indicate "not for fragrance use," patent literature and its olfactory

profile confirm its application in fragrance compositions.[3][4][5] The discrepancy may arise

from regulatory considerations or specific use restrictions in certain applications or regions.

Researchers should always consult the latest regulatory guidelines and perform their own

safety and stability assessments. For instance, the structurally similar 3-phenyl propyl

propionate is recommended for use at up to 20% in fragrance concentrates.[6]

Stability Testing Protocol for Phenyl Propionate in a
Cosmetic Emulsion
Objective: To evaluate the physical and chemical stability of phenyl propionate in a

representative oil-in-water (O/W) cosmetic emulsion under accelerated and real-time

conditions.

Materials and Equipment:

Phenyl propionate

O/W cream base (fragrance-free)

Glass jars with airtight lids

Stability chambers/ovens (25°C/60% RH, 40°C/75% RH)

Refrigerator (4°C)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/US4512918A/en
https://patents.google.com/patent/US4512918A/en
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20220720/patents/EP3280496NWB1/document.pdf
https://patents.google.com/patent/EP0009540A2/en
https://www.thegoodscentscompany.com/data/rw1017701.html
https://www.benchchem.com/product/b036179?utm_src=pdf-body
https://www.benchchem.com/product/b036179?utm_src=pdf-body
https://www.benchchem.com/product/b036179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Freezer (-10°C)

pH meter

Viscometer

Gas Chromatograph-Mass Spectrometer (GC-MS)

Centrifuge

Experimental Workflow:
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Stability Testing Workflow for Phenyl Propionate in a Cosmetic Emulsion

Sample Preparation:
Incorporate Phenyl Propionate (e.g., 0.5% w/w) into O/W cream base. 

Package in airtight glass jars.

Initial Analysis (Time 0):
- Organoleptic assessment (color, odor)

- pH measurement
- Viscosity measurement

- GC-MS quantification of Phenyl Propionate

Storage Conditions:
- 40°C/75% RH (Accelerated)
- 25°C/60% RH (Real-time)

- 4°C (Control)
- Freeze-Thaw Cycling (-10°C to 25°C)

Periodic Analysis:
(e.g., 1, 2, 3 months for accelerated; 

3, 6, 12 months for real-time)

Organoleptic Assessment:
- Color change
- Odor change

Physicochemical Tests:
- pH measurement

- Viscosity measurement
- Phase separation (visual, centrifugation)

Chemical Analysis:
- GC-MS quantification of Phenyl Propionate

Data Analysis & Reporting:
- Compare results to initial values and control.

- Determine shelf-life and stability profile.
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Sensory Evaluation Workflow for a Fragrance with Phenyl Propionate

Sample Preparation:
Dip smelling strips into the fragrance oil for a standardized duration and depth.

Initial Evaluation (Top Notes):
Panelists evaluate the fragrance immediately after preparation.

Mid-point Evaluation (Heart Notes):
Evaluation after a specified time (e.g., 30 minutes to 1 hour).

Data Collection:
Panelists rate the intensity of predefined olfactory descriptors on a scale (e.g., 1-9).

Final Evaluation (Base Notes):
Evaluation after a longer period (e.g., 4-6 hours).

Data Analysis:
- Calculate mean scores for each descriptor at each time point.

- Create a spider web or bar chart to visualize the olfactory profile.

Fischer Esterification of Phenol and Propionic Acid

Phenol Propionic Acid

Phenyl Propionate Water

H+ (e.g., H₂SO₄) Heat
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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